50-24-8

Prednisolone

In Stock

• CAS RN:
• 50-24-8

• Formula:
• C21H28O5

• InChI:
• InChI=1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-16,18,22,24,26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1

• InChIKey:
• OIGNJSKKLXVSLS-YDAVOWJHSA-N

• Glucocorticoid (Ki = 4 nM). Anti-inflammatory and immunosuppressive agent. Recruits TIF-2 (EC50 = 3 nM). Upregulates cdk inhibitors Plk3, Bcl-xl and p53. Shows antitumor effects in vivo. Orally active.
  Prednisolone is the active metabolite of the synthetic corticosteroid prednisone, which is used in the suppression of inflammation and autoimmunity, as well as in other conditions. It alters gene expression through both the glucocorticoid and mineralocorticoid receptors.
  Prednisolone is a synthetic glucocorticoid with anti-inflammatory and immunomodulating properties. After cell surface receptor attachment and cell entry, prednisolone enters the nucleus where it binds to and activates specific nuclear receptors, resulting in an altered gene expression and inhibition of proinflammatory cytokine production. This agent also decreases the number of circulating lymphocytes, in...

1-[(3,4-dimethylphenyl)sulfonyl]-5-nitro-1H-benzimidazole

In Stock

• CAS RN:
• 5850-24-8

• Formula:
• C15H13N3O4S

• InChI:
• InChI=1S/C15H13N3O4S/c1-10-3-5-13(7-11(10)2)23(21,22)17-9-16-14-8-12(18(19)20)4-6-15(14)17/h3-9H,1-2H3

• InChIKey:
• PCBUKBMZHNZWFM-UHFFFAOYSA-N

• 1-[(3,4-dimethylphenyl)sulfonyl]-5-nitro-1H-benzimidazole is a useful research compound. Its molecular formula is C15H13N3O4S and its molecular weight is 331.3 g/mol. The purity is usually 95%.

Ethyl 4-chloro-2-(piperidin-1-YL)pyrimidine-5-carboxylate

In Stock

• CAS RN:
• 34750-24-8

• Formula:
• C12H16ClN3O2

• InChI:
• InChI=1S/C12H16ClN3O2/c1-2-18-11(17)9-8-14-12(15-10(9)13)16-6-4-3-5-7-16/h8H,2-7H2,1H3

• InChIKey:
• BNEXRBHAQPGEGU-UHFFFAOYSA-N

• Ethyl 4-chloro-2-(piperidin-1-YL)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C12H16ClN3O2 and its molecular weight is 269.73 g/mol. The purity is usually 95%.

Ethanaminium, 2-[[2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-1-oxo-2-propen-1-yl]oxy]-N,N,N-trimethyl-, chloride (1:1)

• CAS RN:
• 71550-24-8

• Formula:
• C24H30ClN3O2

• InChI:
• InChI=1S/C24H30N3O2.ClH/c1-5-26(19-21-9-7-6-8-10-21)23-13-11-20(12-14-23)17-22(18-25)24(28)29-16-15-27(2,3)4;/h6-14,17H,5,15-16,19H2,1-4H3;1H/q+1;/p-1

• InChIKey:
• GTKFSJLRKKMBFK-UHFFFAOYSA-M

• Ethanaminium, 2-[[2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-1-oxo-2-propen-1-yl]oxy]-N,N,N-trimethyl-, chloride (1:1) is a useful research compound. Its molecular formula is C24H30ClN3O2 and its molecular weight is 428 g/mol. The purity is usually 95%.

2-(4-Chlorophenoxy)propan-1-ol

• CAS RN:
• 63650-24-8

• Formula:
• C9H11ClO2

• InChI:
• InChI=1S/C9H11ClO2/c1-7(6-11)12-9-4-2-8(10)3-5-9/h2-5,7,11H,6H2,1H3

• InChIKey:
• ULXGJWWZHKJAMQ-UHFFFAOYSA-N

• 2-(4-Chlorophenoxy)propan-1-ol is a useful research compound. Its molecular formula is C9H11ClO2 and its molecular weight is 186.63 g/mol. The purity is usually 95%.

Methyl 5-methyl-2-(methylamino)benzoate

Usually In Stock

• CAS RN:
• 55150-24-8

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c1-7-4-5-9(11-2)8(6-7)10(12)13-3/h4-6,11H,1-3H3

• InChIKey:
• IGQMEFSKKVTFEE-UHFFFAOYSA-N

• Methyl 5-methyl-2-(methylamino)benzoate is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.

2,4-Imidazolidinedione, 1,3-bis(2-hydroxyethyl)-5,5-dimethyl-

Usually In Stock

• CAS RN:
• 26850-24-8

• Formula:
• C9H16N2O4

• InChI:
• InChI=1S/C9H16N2O4/c1-9(2)7(14)10(3-5-12)8(15)11(9)4-6-13/h12-13H,3-6H2,1-2H3

• InChIKey:
• ATIAIEWDRRJGSL-UHFFFAOYSA-N

• 2,4-Imidazolidinedione, 1,3-bis(2-hydroxyethyl)-5,5-dimethyl- is a useful research compound. Its molecular formula is C9H16N2O4 and its molecular weight is 216.23 g/mol. The purity is usually 95%.

Chitobiose hydrochloride

In Stock

• CAS RN:
• 115350-24-8

• Formula:
• C12H25ClN2O9

• InChI:
• InChI=1S/C12H24N2O9.ClH/c13-5-9(19)10(4(2-16)21-11(5)20)23-12-6(14)8(18)7(17)3(1-15)22-12;/h3-12,15-20H,1-2,13-14H2;1H/t3-,4-,5-,6-,7-,8-,9-,10-,11?,12+;/m1./s1

• InChIKey:
• KIAPINRIHPDKSA-ZRQXRZBYSA-N

• Chitobiose hydrochloride is a useful research compound. Its molecular formula is C12H25ClN2O9 and its molecular weight is 376.79 g/mol. The purity is usually 95%.

tert-butyl 4-{4-[amino(hydroxyimino)methyl]phenyl}tetrahydro-1(2H)-pyrazinecarboxylate

In Stock

• CAS RN:
• 186650-24-8

• Formula:
• C16H24N4O3

• InChI:
• InChI=1S/C16H24N4O3/c1-16(2,3)23-15(21)20-10-8-19(9-11-20)13-6-4-12(5-7-13)14(17)18-22/h4-7,22H,8-11H2,1-3H3,(H2,17,18)

• InChIKey:
• XNXLELZXYPNZRJ-UHFFFAOYSA-N

• Tert-butyl 4-{4-[amino(hydroxyimino)methyl]phenyl}tetrahydro-1(2H)-pyrazinecarboxylate is a useful research compound. Its molecular formula is C16H24N4O3 and its molecular weight is 320.39 g/mol. The purity is usually 95%.

1H-Indole-4-methanol, 6-bromo-

In Stock

• CAS RN:
• 107650-24-8

• Formula:
• C9H8BrNO

• InChI:
• InChI=1S/C9H8BrNO/c10-7-3-6(5-12)8-1-2-11-9(8)4-7/h1-4,11-12H,5H2

• InChIKey:
• HTWZUZVLIJCAJZ-UHFFFAOYSA-N

• 1H-Indole-4-methanol, 6-bromo- is a useful research compound. Its molecular formula is C9H8BrNO and its molecular weight is 226.07 g/mol. The purity is usually 95%.

5-[[3-(4-Methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-diazinane-2,4,6-trione

In Stock

• CAS RN:
• 380450-24-8

• Formula:
• C21H16N4O3

• InChI:
• InChI=1S/C21H16N4O3/c1-13-7-9-14(10-8-13)18-15(11-17-19(26)22-21(28)23-20(17)27)12-25(24-18)16-5-3-2-4-6-16/h2-12H,1H3,(H2,22,23,26,27,28)

• InChIKey:
• FHVHDYICLONCEM-UHFFFAOYSA-N

• 5-[[3-(4-Methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-diazinane-2,4,6-trione is a useful research compound. Its molecular formula is C21H16N4O3 and its molecular weight is 372.384. The purity is usually 95%.

benzyl 4-(4-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

In Stock

• CAS RN:
• 518350-24-8

• Formula:
• C19H18N2O3S

• InChI:
• InChI=1S/C19H18N2O3S/c1-12-16(18(23)24-11-13-5-3-2-4-6-13)17(21-19(25)20-12)14-7-9-15(22)10-8-14/h2-10,17,22H,11H2,1H3,(H2,20,21,25)

• InChIKey:
• HEABQBNTRZDIKX-UHFFFAOYSA-N

• Benzyl 4-(4-hydroxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C19H18N2O3S and its molecular weight is 354.4 g/mol. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-(3,5-dimethylbenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-24-8

• Formula:
• C24H20ClN3O4S

• InChI:
• InChI=1S/C24H20ClN3O4S/c1-4-32-24(31)20-18-12-33-22(26-21(29)15-10-13(2)9-14(3)11-15)19(18)23(30)28(27-20)17-7-5-16(25)6-8-17/h5-12H,4H2,1-3H3,(H,26,29)

• InChIKey:
• ABAGJPITVPWPGX-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-(3,5-dimethylbenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H20ClN3O4S and its molecular weight is 481.95. The purity is usually 95%.

DNPYR-DL-TRYPTOPHAN

• CAS RN:
• 102850-24-8

• Formula:
• C17H12N4O6

• DNPYR-DL-TRYPTOPHAN, also known as DNPYR-DL-TRYPTOPHAN, is a useful research compound. Its molecular formula is C17H12N4O6 and its molecular weight is 368.30038. The purity is usually 95%.

N-T-Butyl 3-bromo-4-methoxybenzamide

In Stock

• CAS RN:
• 356550-24-8

• Formula:
• C12H16BrNO2

• InChI:
• InChI=1S/C12H16BrNO2/c1-12(2,3)14-11(15)8-5-6-10(16-4)9(13)7-8/h5-7H,1-4H3,(H,14,15)

• InChIKey:
• WFJKTBWZNWXGTQ-UHFFFAOYSA-N

• N-t-Butyl 3-bromo-4-methoxybenzamide
  
  

Tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate

In Stock

• CAS RN:
• 2094350-24-8

• Formula:
• C11H13N3O4

• InChI:
• InChI=1S/C11H13N3O4/c1-11(2,3)18-8(15)6-14-5-7(4-12)9(16)13-10(14)17/h5H,6H2,1-3H3,(H,13,16,17)

• InChIKey:
• BOMPXFVSVXHPGE-UHFFFAOYSA-N

• Tert-butyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetate is a useful research compound. Its molecular formula is C11H13N3O4 and its molecular weight is 251.242. The purity is usually 95%.

2-Bromo-1-(3-fluoro-4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone

Usually In Stock

• CAS RN:
• 1056050-24-8

• Formula:
• C12H10BrFN2O

• InChI:
• InChI=1S/C12H10BrFN2O/c1-8-6-16(7-15-8)11-3-2-9(4-10(11)14)12(17)5-13/h2-4,6-7H,5H2,1H3

• InChIKey:
• RUKFUJMCOFCBKE-UHFFFAOYSA-N

• 2-Bromo-1-(3-fluoro-4-(4-methyl-1H-imidazol-1-yl)phenyl)ethanone is a useful research compound. Its molecular formula is C12H10BrFN2O and its molecular weight is 297.12 g/mol. The purity is usually 95%.

3-Ethylpiperidine-3-carbonitrile hydrochloride

In Stock

• CAS RN:
• 1205750-24-8

• Formula:
• C8H15ClN2

• InChI:
• InChI=1S/C8H14N2.ClH/c1-2-8(6-9)4-3-5-10-7-8;/h10H,2-5,7H2,1H3;1H

• InChIKey:
• ZZUYFOHDDVFGRI-UHFFFAOYSA-N

• 3-Ethylpiperidine-3-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C8H15ClN2 and its molecular weight is 174.67 g/mol. The purity is usually 95%.

7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one

In Stock

• CAS RN:
• 1153450-24-8

• Formula:
• C9H7BrO2

• InChI:
• InChI=1S/C9H7BrO2/c1-5-2-6-8(11)4-12-9(6)7(10)3-5/h2-3H,4H2,1H3

• InChIKey:
• WHRFNPSFAATWGJ-UHFFFAOYSA-N

• 7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one is a useful research compound. Its molecular formula is C9H7BrO2 and its molecular weight is 227.05 g/mol. The purity is usually 95%.

2-(5-amino-4-bromo-3-methyl-1H-pyrazol-1-yl)ethan-1-ol

In Stock

• CAS RN:
• 1247150-24-8

• Formula:
• C6H10BrN3O

• InChI:
• InChI=1S/C6H10BrN3O/c1-4-5(7)6(8)10(9-4)2-3-11/h11H,2-3,8H2,1H3

• InChIKey:
• XRFYMKCTYOJTQC-UHFFFAOYSA-N

• 2-(5-amino-4-bromo-3-methyl-1H-pyrazol-1-yl)ethan-1-ol is a useful research compound. Its molecular formula is C6H10BrN3O and its molecular weight is 220.07. The purity is usually 95%.

(8S,9S,10R,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one

• CAS RN:
• 50-24-8; 52438-85-4

• Formula:
• C21H28O5

• InChI:
• InChI=1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-16,18,22,24,26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16?,18+,19-,20-,21-/m0/s1

• InChIKey:
• OIGNJSKKLXVSLS-KZUKIWJVSA-N

• (8S,9S,10R,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one is a useful research compound. Its molecular formula is C21H28O5 and its molecular weight is 360.45. The purity is usually 95%.